Cas no 73229-39-7 (4-Methylthiophene-3-carbonitrile)

• Product Name: 4-Methylthiophene-3-carbonitrile
• CAS No: 73229-39-7
• MF: C₆H₅NS
• MW: 123.175599813461
• MDL: MFCD18415975
• CID: 542812
• PubChem ID: 12565786
• Update Time: 2025-06-10

4-Methylthiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Methylthiophene-3-carbonitrile
• 3-Thiophenecarbonitrile, 4-methyl-
• 3-Cyano-4-methyl-thiophen
• 3-cyano-4-methylthiophene
• 3-Thiophenecarbonitrile,4-methyl
• 4-methyl-thiophene-3-carbonitrile
• 73229-39-7
• CS-0103360
• AS-77495
• YCA22939
• AKOS016007291
• Z1255398661
• SCHEMBL131541
• DTXSID60502757
• D76347
• EN300-105325
• AC-27191
• FT-0740250
• DA-17073

• MDL： MFCD18415975
• Inchi： 1S/C6H5NS/c1-5-3-8-4-6(5)2-7/h3-4H,1H3
• InChI Key： GJMSUOPXSZFRTE-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C(=C1)C

Computed Properties

• Exact Mass: 123.01400
• Monoisotopic Mass: 123.01427034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.03000
• LogP: 1.92818

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 4-Methylthiophene-3-carbonitrile

Recent Advances in the Study of 4-Methylthiophene-3-carbonitrile (CAS: 73229-39-7) in Chemical Biology and Pharmaceutical Research

4-Methylthiophene-3-carbonitrile (CAS: 73229-39-7) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its thiophene ring substituted with a methyl group and a nitrile functional group, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds.

One of the most notable advancements in the study of 4-Methylthiophene-3-carbonitrile is its role in the design of kinase inhibitors. Kinases are critical targets in cancer therapy, and the structural flexibility of this compound allows for the development of selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-Methylthiophene-3-carbonitrile exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor), a key driver in non-small cell lung cancer. The study highlighted the compound's ability to form hydrogen bonds with the kinase's active site, thereby enhancing its binding affinity and specificity.

In addition to its applications in oncology, 4-Methylthiophene-3-carbonitrile has shown promise in antimicrobial research. A recent investigation published in Bioorganic & Medicinal Chemistry Letters reported that thiophene-based nitriles, including 4-Methylthiophene-3-carbonitrile, exhibited broad-spectrum activity against Gram-positive and Gram-negative bacteria. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, making it a potential candidate for the development of novel antibiotics.

Another area of interest is the compound's potential in anti-inflammatory drug development. Research published in the European Journal of Medicinal Chemistry in 2022 revealed that 4-Methylthiophene-3-carbonitrile derivatives could modulate the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory diseases such as rheumatoid arthritis. The study identified specific structural modifications that enhanced the compound's selectivity for COX-2 over COX-1, reducing the risk of gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

The synthetic versatility of 4-Methylthiophene-3-carbonitrile has also been a focal point of recent research. A 2023 study in Organic Letters detailed a novel, scalable synthesis route for this compound, utilizing palladium-catalyzed cross-coupling reactions. This method not only improved the yield and purity of the product but also reduced the environmental impact of the synthesis process, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Despite these advancements, challenges remain in the clinical translation of 4-Methylthiophene-3-carbonitrile-based therapeutics. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability need to be addressed in future studies. However, the compound's demonstrated potential across multiple therapeutic areas underscores its importance as a scaffold in drug discovery.

In conclusion, 4-Methylthiophene-3-carbonitrile (CAS: 73229-39-7) continues to be a valuable tool in chemical biology and pharmaceutical research. Its applications in kinase inhibition, antimicrobial activity, and anti-inflammatory therapy highlight its versatility, while recent synthetic advancements pave the way for more efficient and sustainable production. Ongoing research is expected to further elucidate its mechanisms of action and optimize its therapeutic potential, solidifying its role in the development of next-generation pharmaceuticals.